Cas no 41621-85-6 (5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9-trihydroxy-1,1,6,8-tetramethyl-,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-)

• Product Name: 5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9-trihydroxy-1,1,6,8-tetramethyl-,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-
• CAS No: 41621-85-6
• Molecular Formula: C₂₄H₃₂O₈
• Molecular Weight: 448.50608
• CID: 333356
• PubChem ID: 162041

5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9-trihydroxy-1,1,6,8-tetramethyl-,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)- Properties

Names and Identifiers

• 5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9-trihydroxy-1,1,6,8-tetramethyl-,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-
• (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-3-(Acetoxymethyl)-4a,7b,9-trihydr oxy-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro- 9aH-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl acetate
• 5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9-tr
• 5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one,9a-(acetyloxy)-3-[(acetyloxy)methyl]-1,1a,1b,4,4a,7a...
• PHORBOL 13,20-DIACETATE
• PHORBOL-13,20-DIACETATE
• Phorbol-13,20-diacetate Phorbol-13,20-diacetate
• amp
• PDA
• Phorbol 12,13-Diacetate &amp
• PHORBOL 12,13-DIACETATE, 4BETA
• Phorbol-(13,20)-diacetat
• phorbol10,11-diacetate
• phorbol11,12-diacetate
• Phorbol-12,13-diacetat
• Phorbol-12,13-triacetat
• Phorbol-13,20-diacetat
• phorbol-13,20-O-diacetate
• PHORBOL-DIACETATE
• phorbol diacetate
• DTXSID00952075
• CHEMBL3586012
• SCHEMBL15423106
• 29593-65-5
• 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 9a-(acetyloxy)-3-((acetyloxy)methyl)-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9-trihydroxy-1,1,6,8-tetramethyl-, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-
• 5H-Cyclopropa(3,4)benz(1,2-c)azulen-5-one, 1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9,9a-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-, diacetate, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-
• 3-[(Acetyloxy)methyl]-4a,7b,9-trihydroxy-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl acetate
• [(1S,2S,6R,10S,11R,13S,14R,15R)-13-acetyloxy-1,6,14-trihydroxy-4,12,12,15-tetramethyl-5-oxo-8-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl]methyl acetate
• PHORBOL13,20-DIACETATE
• 41621-85-6

• InChIKey： VCQRVYCLJARKLE-XQOWHXTBSA-N
• Inchi： InChI=1S/C24H32O8/c1-11-7-17-22(29,19(11)27)9-15(10-31-13(3)25)8-16-18-21(5,6)24(18,32-14(4)26)20(28)12(2)23(16,17)30/h7-8,12,16-18,20,28-30H,9-10H2,1-6H3/t12-,16+,17-,18-,20-,22-,23-,24-/m1/s1
• SMILES： CC(OCC1C[C@@]2(C(C(=C[C@H]2[C@]2(O)[C@H]([C@@H]3C(C)(C)[C@]3(OC(=O)C)[C@@H]([C@H]2C)O)C=1)C)=O)O)=O

Computed Properties

• Exact Mass: 448.21
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 448.21
• Heavy Atom Count: 32
• Complexity: 963
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 130A^2

Experimental Properties

• LogP: 1.07170
• PSA: 130.36000
• Refractive Index: 1.592
• Boiling Point: 583.3°C at 760 mmHg
• Flash Point: 194.4°C
• Density: 1.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids